Cas no 257876-09-8 (Benzoyl chloride,4-(2-thiazolyl)-)

Benzoyl chloride,4-(2-thiazolyl)- structure
257876-09-8 structure
Product Name:Benzoyl chloride,4-(2-thiazolyl)-
CAS No:257876-09-8
MF:C10H6ClNOS
MW:223.678740024567
CID:246980
PubChem ID:22459360
Update Time:2025-04-19

Benzoyl chloride,4-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,4-(2-thiazolyl)-
    • 4-(1,3-thiazol-2-yl)benzoyl chloride
    • Benzoyl chloride,4-(2-thiazolyl)
    • DTXSID30625760
    • 257876-09-8
    • FT-0715577
    • SCHEMBL6602600
    • MFCD09025833
    • Inchi: 1S/C10H6ClNOS/c11-9(13)7-1-3-8(4-2-7)10-12-5-6-14-10/h1-6H
    • InChI Key: KYKTXCJYKKOKSD-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(C2=NC=CS2)=CC=1)=O

Computed Properties

  • Exact Mass: 222.98600
  • Monoisotopic Mass: 222.9858627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.365
  • Boiling Point: 357.8°Cat760mmHg
  • Flash Point: 170.2°C
  • Refractive Index: 1.62
  • PSA: 58.20000
  • LogP: 3.18910
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